N-(2-(2-(3-Fluorobenzylidene)hydrazino)-2-oxoethyl)-2-methylbenzamide

• CAS No.: 769143-33-1
• Molecular Formula: C17H16FN3O2
• Molecular Weight: 313.33 g/mol
• IUPAC Name: N-[2-[(2E)-2-[(3-fluorophenyl)methylidene]hydrazinyl]-2-oxoethyl]-2-methylbenzamide
• InChI: InChI=1S/C17H16FN3O2/c1-12-5-2-3-8-15(12)17(23)19-11-16(22)21-20-10-13-6-4-7-14(18)9-13/h2-10H,11H2,1H3,(H,19,23)(H,21,22)/b20-10+
• InChI Key: RQRZLGVGKKHYEM-KEBDBYFISA-N
• Isomeric SMILES: CC1=CC=CC=C1C(=O)NCC(=O)N/N=C/C2=CC(=CC=C2)F
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC(=O)NN=CC2=CC(=CC=C2)F

Description

N-(2-(2-(3-Fluorobenzylidene)hydrazino)-2-oxoethyl)-2-methylbenzamide, with the chemical formula C₁₆H₁₄FN₃O₃, is a fascinating compound. It belongs to the class of hydrazones and exhibits intriguing properties due to its unique structure.

Preparation Methods

Synthetic Routes::

Hydrazinolysis of 3-Fluorobenzaldehyde:
• The compound can be synthesized by reacting 3-fluorobenzaldehyde with hydrazine hydrate. The resulting hydrazone intermediate undergoes cyclization to form the target compound.
• Reaction:

  $$\text{3-Fluorobenzaldehyde} + \text{Hydrazine hydrate} \rightarrow \text{Hydrazone intermediate} \rightarrow \text{this compound}$$3-Fluorobenzaldehyde+Hydrazine hydrate→Hydrazone intermediate→this compound

Industrial Production Methods::

• Although industrial-scale production methods are not widely documented, research laboratories often synthesize this compound for specific applications.

Chemical Reactions Analysis

Reactions::

Oxidation: and :

Major Products::

• The major products depend on the specific reaction conditions and reagents used. These could include modified hydrazones, amides, or other derivatives.

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism of action remains an active area of research.
• It likely interacts with specific molecular targets, affecting cellular processes or signaling pathways.

Comparison with Similar Compounds

N-tert-Butyl-2-[2-(3-fluorobenzoyl)hydrazino]-2-oxoacetamide: is structurally related.

• Further exploration is needed to highlight its uniqueness compared to other hydrazones.